Cas no 699-51-4 (1,3-diazaspiro4.4nonane-2,4-dione)

• Product name: 1,3-diazaspiro4.4nonane-2,4-dione
• CAS No: 699-51-4
• MF: C₇H₁₀N₂O₂
• MW: 154.1665
• MDL: MFCD00022403
• CID: 510275
• PubChem ID: 94745

1,3-diazaspiro4.4nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazaspiro[4.4]nonane-2,4-dione
• 1,3-DIAZA-SPIRO[4.4]NONANE-2,4-DIONE
• 5,5-Tetramethylenehydantoin
• 5,5'-Cyclopentanespirohydantoin
• Ba 2839
• Hydantoin-5-spirocyclopentane
• NSC 1024
• Spiro[cyclopentane-1,5'-hydantoin]
• 1,3-Diazaspiro(4.4)nonane-2,4-dione
• 5,5-Tetramethylenespirohydantoin
• CB 1683
• MLS002637545
• Oprea1_399983
• Oprea1_295449
• cyclopentane-5-spirohydantoin
• NSC1024
• HMS1787J20
• HMS3095E15
• KM13
• EN300-16719
• SY005310
• A9246
• CHEMBL1894076
• NSC-1024
• 699-51-4
• CS-0067828
• F0863-0561
• SMR001327379
• F16020
• MFCD00022403
• DTXSID80220183
• AKOS000536829
• DS-12787
• SR-01000392416-1
• 1 pound not3-Diazaspiro[4.4]nonane-2 pound not4-dione
• BB 0218337
• Z56757181
• SR-01000392416
• BRN 0135190
• FT-0632838
• SCHEMBL542497
• ALBB-030176
• DTXCID80142674
• 5-24-07-00271 (Beilstein Handbook Reference)
• STK369207
• DB-011818
• 1,3-diazaspiro4.4nonane-2,4-dione

• MDL： MFCD00022403
• Inchi： 1S/C7H10N2O2/c10-5-7(3-1-2-4-7)9-6(11)8-5/h1-4H2,(H2,8,9,10,11)
• InChI Key： JTTFXYHJDZZDQK-UHFFFAOYSA-N
• SMILES： O=C1C2(C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N([H])C(N1[H])=O
• BRN： 0135190

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.31
• Melting Point: 204-205 ºC
• Refractive Index: 1.559
• PSA: 58.20000
• LogP: 0.79620

1,3-diazaspiro4.4nonane-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

1,3-diazaspiro4.4nonane-2,4-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%